1-[(4-chlorophenyl)sulfonyl]-N'-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-2-pyrrolidinecarbohydrazide

• Molecular Formula: C27H27ClFN3O5S
• Molecular Weight: 560 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-[(E)-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]methylideneamino]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C27H27ClFN3O5S/c1-2-36-26-16-20(7-14-25(26)37-18-19-5-10-22(29)11-6-19)17-30-31-27(33)24-4-3-15-32(24)38(34,35)23-12-8-21(28)9-13-23/h5-14,16-17,24H,2-4,15,18H2,1H3,(H,31,33)/b30-17+
• InChI Key: CPXMLGZMGPUBNA-OCSSWDANSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)F
• SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)F

Description

1-[(4-chlorophenyl)sulfonyl]-N'-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-2-pyrrolidinecarbohydrazide, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases. The compound belongs to the class of Janus kinase (JAK) inhibitors and has shown promising results in preclinical and clinical studies.

Mechanism of Action

1-[(4-chlorophenyl)sulfonyl]-N'-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-2-pyrrolidinecarbohydrazide works by inhibiting the activity of JAK enzymes, which are involved in the signaling pathways that regulate immune responses. By blocking the activity of JAK enzymes, 1-[(4-chlorophenyl)sulfonyl]-N'-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-2-pyrrolidinecarbohydrazide can reduce the production of pro-inflammatory cytokines and other immune system molecules that contribute to autoimmune disorders.
Biochemical and Physiological Effects:
1-[(4-chlorophenyl)sulfonyl]-N'-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-2-pyrrolidinecarbohydrazide has been shown to have a range of biochemical and physiological effects, including reducing inflammation, suppressing immune responses, and promoting tissue repair and regeneration. The compound has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

1-[(4-chlorophenyl)sulfonyl]-N'-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-2-pyrrolidinecarbohydrazide has several advantages for use in laboratory experiments, including its well-characterized mechanism of action and its ability to selectively target specific JAK enzymes. However, the compound also has several limitations, including its high cost and limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on 1-[(4-chlorophenyl)sulfonyl]-N'-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-2-pyrrolidinecarbohydrazide, including further studies on its therapeutic potential in autoimmune disorders and other diseases, as well as investigations into its safety and toxicity profiles. Additionally, research could focus on developing new formulations of the compound that improve its solubility and bioavailability, as well as exploring its potential as a tool for studying the role of JAK enzymes in disease processes.

Synthesis Methods

The synthesis of 1-[(4-chlorophenyl)sulfonyl]-N'-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-2-pyrrolidinecarbohydrazide involves several steps, including the reaction of 4-chlorobenzenesulfonyl chloride with N'-[3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene]-2-pyrrolidinecarbohydrazide in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain 1-[(4-chlorophenyl)sulfonyl]-N'-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-2-pyrrolidinecarbohydrazide in its pure form.

Scientific Research Applications

1-[(4-chlorophenyl)sulfonyl]-N'-{3-ethoxy-4-[(4-fluorobenzyl)oxy]benzylidene}-2-pyrrolidinecarbohydrazide has been extensively studied for its potential therapeutic applications in various diseases, including autoimmune disorders such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. The compound works by inhibiting the activity of JAK enzymes, which are involved in the signaling pathways that regulate immune responses.